Cas no 1806268-41-6 (Methyl 5-cyano-2-formyl-4-methylbenzoate)

• Product Name: Methyl 5-cyano-2-formyl-4-methylbenzoate
• CAS No: 1806268-41-6
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 4795584
• Update Time: 2025-09-21

Methyl 5-cyano-2-formyl-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2-formyl-4-methylbenzoate

• Inchi： 1S/C11H9NO3/c1-7-3-9(6-13)10(11(14)15-2)4-8(7)5-12/h3-4,6H,1-2H3
• InChI Key： IKHXOZROMCJEOB-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C#N)C(C)=CC=1C=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 1.3
• Topological Polar Surface Area: 67.2